2-(phenoxymethyl)-5-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-(phenoxymethyl)-5-propyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C15H16N4O2/c1-2-6-11-9-14(20)19-15(16-11)17-13(18-19)10-21-12-7-4-3-5-8-12/h3-5,7-9H,2,6,10H2,1H3,(H,16,17,18)
• InChI Key: KIFXKFGKGQFISJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N2C(=N1)N=C(N2)COC3=CC=CC=C3
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

“2-(phenoxymethyl)-5-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one” is a compound that belongs to the [1,2,4]triazolo[1,5-a]pyrimidine class of compounds. This class of compounds is known to have a wide range of pharmacological activities such as anticancer, antimicrobial, anti-tubercular, CB2 cannabinoid agonists, feticide, and adenosine antagonists.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines can be achieved through various methods. One method involves the regioselective domino reaction of N-arylitaconimides with substituted 3-aminotriazoles. Another approach involves the oxidative cyclization of N-(2-pyridyl)amidines. The reaction pathway includes the conjugated aza-addition of the endo-nucleophilic center of triazole to imide, followed by the recyclization of the intermediate to triazolo[1,5-a]pyrimidine.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[1,5-a]pyrimidines can vary depending on the substituents and reaction conditions. For instance, reactions of diastereochemically varied norbornene-condensed 2-thioxopyrimidin-4-ones with variously functionalized hydrazonoyl chlorides gave regioselectively angular norbornene-based [1,2,4]triazolo[4,3-a]pyrimidin-7(1H)-ones.

Future Directions

The [1,2,4]triazolo[1,5-a]pyrimidine class of compounds, to which “2-(phenoxymethyl)-5-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one” belongs, has shown potential in various areas of medicinal chemistry. Future research could focus on exploring the potential applications of this compound in different therapeutic areas, as well as optimizing its synthesis and characterizing its physical and chemical properties.